2,4-dimethyl-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 2,4-dimethyl-N-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C19H25N5O/c1-14-5-6-16(15(2)11-14)19(25)21-8-7-20-17-12-18(23-13-22-17)24-9-3-4-10-24/h5-6,11-13H,3-4,7-10H2,1-2H3,(H,21,25)(H,20,22,23)
• InChI Key: RPPBBUIUHOXMRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCCNC2=CC(=NC=N2)N3CCCC3)C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

2,4-dimethyl-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide is a compound that falls within the class of pyrimidines, which are of significant interest in medicinal chemistry due to their wide range of biological activities.

Synthesis Analysis

The synthesis of pyrimidine derivatives, including those similar to 2,4-dimethyl-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide, typically involves the reaction of various amines with pyrimidine precursors under controlled conditions. For instance, Leyva-Acuña et al. (2020) describe the synthesis of a similar compound under microwave irradiation, showcasing the methods used in creating such complex molecules.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives like this compound is characterized by the presence of a pyrimidine ring, which plays a crucial role in the compound's biological activity and chemical properties. The structural analysis often involves techniques like NMR spectroscopy, as indicated in the work of Wagner et al. (1993).

Chemical Reactions and Properties

Pyrimidine derivatives are known for their participation in various chemical reactions. For example, Dolzhenko et al. (2006) discuss the synthesis of similar compounds via pyrimidine ring annulation, indicating the reactivity of such structures in forming new chemical bonds.

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial in determining their application and handling. Yanagi et al. (2000) provide insights into the crystalline forms of a related compound, which may be relevant in understanding the physical properties of 2,4-dimethyl-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide.

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are essential in understanding the compound's behavior in various environments. The work of Katoh et al. (1996) and others on similar compounds helps elucidate these properties.

References

• Leyva-Acuña, M., Delgado-Vargas, F., López-Angulo, G., & Montes-Ávila, J. (2020). Ethyl (S)-2-Benzamido-5-[(4,6-dimethylpyrimidin-2-yl)amino]pentanoate.
• Wagner, G., Vieweg, H., & Leistner, S. (1993). Synthesis of 4-methyl-6-phenyl-thieno(2,3-d)pyrimidines.
• Dolzhenko, A., Chui, W., & Dolzhenko, A. (2006). Synthesis of ethyl 6‐aryl‐4‐oxo‐4,6‐dihydro‐1(12)(13)h‐pyrimido‐[2′,1′:4,5][1,3,5]triazino[1,2‐a]benzimidazole‐3‐carboxylates.
• Yanagi, T., Mizoguchi, J., Adachi, T., & others. (2000). Preparation and characterization of two crystalline forms of 4-amino-5-chloro-2-methoxy-N-[(2S,4S)-1-ethyl-2-hydroxymethyl-4-pyrrolidinyl]benzamide (TKS159).
• Katoh, A., Kondoh, S., & Ohkanda, J. (1996). N-Hydroxyamide-containing heterocycles.